3-(methylphosphonoyl)prop-1-ene
Overview
Description
3-(Methylphosphonoyl)prop-1-ene, also known as 3-MPP, is a highly reactive and versatile organophosphorus compound used in a variety of scientific and industrial applications. It is a colorless liquid with a boiling point of 66°C and a molecular weight of 120.07 g/mol. Due to its unique properties, 3-MPP has found a variety of uses in research, industry, and medicine.
Scientific Research Applications
3-(methylphosphonoyl)prop-1-ene is widely used in a variety of scientific research applications, including as a reagent for the synthesis of other organophosphorus compounds and as a catalyst for the polymerization of alkenes. It is also used as a ligand in coordination chemistry and as a building block in the synthesis of pharmaceuticals.
Mechanism of Action
3-(methylphosphonoyl)prop-1-ene acts as a nucleophilic reagent, attacking electrophilic centers in molecules and forming covalent bonds. This allows it to be used in a variety of reactions, such as the synthesis of other organophosphorus compounds, the polymerization of alkenes, and the formation of coordination complexes.
Biochemical and Physiological Effects
3-(methylphosphonoyl)prop-1-ene is not known to have any direct biochemical or physiological effects. However, it has been shown to be toxic to aquatic organisms in high concentrations, and should be handled with care in the laboratory.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(methylphosphonoyl)prop-1-ene in the laboratory is its versatility. It can be used in a variety of reactions, and can be synthesized from a variety of starting materials. Its low boiling point also makes it easy to handle and store. The main limitation of 3-(methylphosphonoyl)prop-1-ene is its toxicity, which necessitates the use of protective equipment when handling it.
Future Directions
The future of 3-(methylphosphonoyl)prop-1-ene is promising, as it has a variety of applications in scientific research, industry, and medicine. Potential future directions for 3-(methylphosphonoyl)prop-1-ene include the development of new synthetic methods, the use of 3-(methylphosphonoyl)prop-1-ene as a catalyst for new reactions, and the exploration of its potential applications in pharmaceuticals. Other potential avenues for research include the study of its toxicity and the development of new methods for its safe handling.
Synthesis Methods
3-(methylphosphonoyl)prop-1-ene can be synthesized from a variety of starting materials, with the most common being dimethyl phosphite, methyl iodide, and prop-1-ene. The reaction is typically carried out in a polar solvent such as methanol or ethanol. The reaction proceeds through a nucleophilic substitution mechanism, with the methyl iodide functioning as the nucleophile and the dimethyl phosphite acting as the electrophile.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(methylphosphonoyl)prop-1-ene can be achieved through a three-step process involving the reaction of starting materials with appropriate reagents.", "Starting Materials": [ "Acrolein", "Dimethyl methylphosphonate", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Acrolein is reacted with dimethyl methylphosphonate in the presence of sodium hydroxide to form 3-(dimethylphosphonoyl)prop-2-enal.", "Step 2: 3-(dimethylphosphonoyl)prop-2-enal is then treated with methanol to form 3-(dimethylphosphonoyl)prop-2-enyl methyl ether.", "Step 3: Finally, 3-(dimethylphosphonoyl)prop-2-enyl methyl ether is deprotected with sodium hydroxide to yield the desired product, 3-(methylphosphonoyl)prop-1-ene." ] } | |
CAS RN |
2490432-58-9 |
Product Name |
3-(methylphosphonoyl)prop-1-ene |
Molecular Formula |
C4H9OP |
Molecular Weight |
104.1 |
Purity |
95 |
Origin of Product |
United States |
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